APN-PEG36-tetrazine

• Molecular Formula: C94H161N7O38
• Molecular Weight: 1997.3 g/mol
• InChI: InChI=1S/C94H161N7O38/c95-12-1-2-88-3-9-91(10-4-88)94(103)96-13-15-105-17-19-107-21-23-109-25-27-111-29-31-113-33-35-115-37-39-117-41-43-119-45-47-121-49-51-123-53-55-125-57-59-127-61-63-129-65-67-131-69-71-133-73-75-135-77-79-137-81-83-139-85-84-138-82-80-136-78-76-134-74-72-132-70-68-130-66-64-128-62-60-126-58-56-124-54-52-122-50-48-120-46-44-118-42-40-116-38-36-114-34-32-112-30-28-110-26-24-108-22-20-106-18-16-104-14-11-92(102)97-86-89-5-7-90(8-6-89)93-100-98-87-99-101-93/h3-10,87H,11,13-86H2,(H,96,103)(H,97,102)
• InChIKey: DNPOMSGFFGGZFE-UHFFFAOYSA-N

APN-PEG36-tetrazine Linker Overview

APN-PEG36-tetrazine is a heterobifunctional, cleavable linker for antibody-drug conjugates (ADCs) and bioorthogonal chemistry. It features a 3-arylpropionitrile (APN) group for cysteine-selective conjugation with superior plasma stability compared to traditional maleimides [1], a hydrophilic 36-unit polyethylene glycol (PEG36) spacer to modulate pharmacokinetics, and a terminal tetrazine moiety for rapid inverse electron-demand Diels-Alder (iEDDA) click reactions with trans-cyclooctene (TCO)-modified payloads . The linker's molecular formula is C94H161N7O38, with a molecular weight of 1997.30 g/mol . It represents a specific tool within the ADC linker landscape, designed for applications requiring a combination of stable thiol conjugation, extended systemic exposure, and ultrafast bioorthogonal chemistry.

Stable cysteine conjugation via APN group — reported to reduce premature payload loss vs maleimide

PEG36 spacer for hydrophilicity and PK modulation — supports high-DAR conjugation and slower clearance profile

Tetrazine moiety for fast iEDDA click with TCO — enables bioorthogonal pretargeting strategies

• [1] Kolodych, S., Koniev, O., Baatarkhuu, Z., Bonnefoy, J. Y., Debaene, F., Cianférani, S., Van Dorsselaer, A., & Wagner, A. (2015). CBTF: new amine-to-thiol coupling reagent for preparation of antibody conjugates with increased plasma stability. Bioconjugate Chemistry, 26(2), 197–200. https://doi.org/10.1021/bc500610g View Source

Why APN-PEG36-tetrazine Cannot Be Substituted

The performance of an ADC linker is governed by the interplay of its stability, hydrophilicity, and size. Substituting APN-PEG36-tetrazine with a generic analogue fails because it cannot simultaneously recapitulate this linker's integrated design. For instance, using a simple maleimide-PEG4-tetrazine linker replaces the exceptionally stable APN-cysteine bond with a maleimide, leading to premature payload release via thiol exchange in plasma [1]. Conversely, choosing a non-cleavable or shorter PEG linker without the APN moiety will provide a completely different pharmacokinetic (PK) profile, often suffering from accelerated, non-specific hepatic clearance which limits tumor exposure and increases toxicity [2]. The evidence below quantifies how the synergy between the APN group and the PEG36 chain in this specific compound creates a differentiated pharmacological profile that simple in-class substitutions cannot replicate.

Maleimide-PEG4-tetrazine

Maleimide-based linkers may undergo thiol exchange, leading to faster payload deconjugation in plasma and altered exposure profile compared to the APN group

Shorter PEG linkers

PEG36 chain is designed for a slow clearance profile; shorter PEGs (e.g., PEG4) may increase non-specific hepatic uptake and shift tissue payload distribution

• [1] Kolodych, S., et al. (2015). CBTF: new amine-to-thiol coupling reagent for preparation of antibody conjugates with increased plasma stability. Bioconjugate Chemistry, 26(2), 197–200. https://doi.org/10.1021/bc500610g View Source
• [2] Simmons, J., Zapata, F., Neff-Laford, H., Hunter, J., Cochran, J., Burke, P., & Lyon, R. P. (2017). Abstract 60: Reducing toxicity of antibody-drug conjugates through modulation of pharmacokinetics. Cancer Research, 77(13_Supplement), 60. https://doi.org/10.1158/1538-7445.AM2017-60 View Source

APN-PEG36-tetrazine: Stability, Pharmacokinetics & Solubility

Cysteine Conjugate Stability: APN vs Maleimide

The APN group provides a markedly more stable cysteine adduct compared to the conventional maleimide group found in many standard linkers. In a direct head-to-head comparison in human plasma at 37°C, an antibody conjugate linked via APN chemistry showed only 8% degradation of the heavy chain over 120 hours. In contrast, the maleimide-based conjugate (SMCC) showed 68% degradation over the same period [1]. This evidence suggests that APN-PEG36-tetrazine will generate conjugates less susceptible to premature payload loss in circulation than alternatives using maleimide chemistry, such as Mal-PEG4-tetrazine or SMCC-based linkers.

Plasma Stability (120 h)

Head-to-head

APN conjugate: ~8% degradation vs Maleimide: ~68% degradation

Supports reduced premature payload loss in circulation context

Human plasma, 37°C, DAR 3.8–3.9

Evidence Dimension	Antibody conjugate heavy chain degradation in human plasma
Target Compound Data	8% degradation over 120 h
Comparator Or Baseline	Maleimide (SMCC) conjugate: 68% degradation over 120 h
Quantified Difference	60 percentage-point reduction in degradation
Conditions	Incubation in human plasma at 37°C for 5 days; ADC DAR 3.8-3.9; SDS-PAGE analysis

Why This Matters

This directly translates to a lower risk of off-target toxicity from prematurely released payload, a critical parameter in ADC safety profile and procurement decisions for clinical or translational studies.

• [1] Kolodych, S., et al. (2015). CBTF: new amine-to-thiol coupling reagent for preparation of antibody conjugates with increased plasma stability. Bioconjugate Chemistry, 26(2), 197–200. https://doi.org/10.1021/bc500610g View Source

PEG36 Reduces Non-Specific ADC Clearance

The length of the PEG spacer directly correlates with reduced non-specific clearance of ADCs. Research shows that ADCs with drug-linkers containing longer PEG chains demonstrate a continuum of slower clearance, leading to lower tissue peak concentrations of released free drug . A systematic study indicated that PEGylation of 12 units or more significantly decreases non-specific hepatic uptake and subsequent payload release in normal tissues [1]. While an APN-PEG4-tetrazine conjugate would clear faster, resulting in higher peak tissue payload concentrations, the PEG36 chain in this compound is designed to maximize these PK benefits, confining catabolism to target tissues and improving the therapeutic window.

PEG Chain & Clearance

Class-level inference

PEG36 designed for slow clearance; PEG24 ADC showed 2–3× reduction in clearance vs non-PEGylated control

Supports PK modulation for extended circulation research

Mouse xenograft and rat models, MMAE ADC

Evidence Dimension	Impact of PEG chain length on ADC clearance rate and tissue payload concentration
Target Compound Data	Class effect: PEG36 chain is designed for a slow clearance profile, minimized non-specific uptake. An ADC with a PEG24 linker showed a 2- to 3-fold reduction in clearance compared to a non-PEGylated control in mice [REFS-3, REFS-4].
Comparator Or Baseline	Shorter PEG linkers (e.g., PEG4 or non-PEGylated) result in faster ADC clearance and higher peak tissue concentrations of released MMAE. An ADC without PEG led to peak plasma payload concentrations within the first day post-dose [1].
Quantified Difference	Longer PEG chains result in a slower clearance profile, directly proportional to the chain length.
Conditions	In vivo studies in tumor-bearing xenograft mice and Sprague-Dawley rats using homogeneous DAR 8 ADCs with MMAE payloads.

Why This Matters

Modulating pharmacokinetics through PEG length is a proven strategy to decouple antitumor efficacy from systemic toxicity. The PEG36 length positions this linker for applications needing maximally reduced non-specific drug release.

• [1] Simmons, J., et al. (2017). Abstract 60: Reducing toxicity of antibody-drug conjugates through modulation of pharmacokinetics. Cancer Research, 77(13_Supplement), 60. https://doi.org/10.1158/1538-7445.AM2017-60 View Source

Enhanced Solubility with PEG36

The 36-unit polyethylene glycol chain confers high aqueous solubility and masks the hydrophobicity of the conjugated payload, which is critical for achieving high drug-to-antibody ratios (DAR) without aggregation. This contrasts with shorter PEG linkers (e.g., PEG4) or non-PEGylated linkers, which are limited in their ability to mask payload hydrophobicity [1]. Vendor data indicates APN-PEG36-tetrazine has high solubility in polar organic solvents like DMSO (100 mg/mL with sonication), and its structure is designed to impart significant aqueous solubility to conjugates [2]. This enables the production of ADCs with DAR >4 that retain antibody-like PK profiles, an advantage not achievable with more hydrophobic linker-short PEG combinations.

Linker Solubility

Reported

DMSO: 100 mg/mL (sonication); pink-to-red solid vs PEG4 oil

Supports high-DAR conjugate preparation with reduced aggregation risk

Physicochemical characterization

Evidence Dimension	Linker hydrophilicity and conjugate solubility
Target Compound Data	PEG36 chain is designed for high conjugate hydrophilicity. Solubility in DMSO: 100 mg/mL (with sonication). A class-equivalent PEG24-linked ADC demonstrated significantly reduced aggregation and slower clearance compared to a non-PEGylated control.
Comparator Or Baseline	APN-PEG4-tetrazine or non-PEGylated linkers result in more hydrophobic ADCs, which can limit DAR and accelerate clearance. APN-PEG4-tetrazine is a relatively low molecular weight red oil .
Quantified Difference	APN-PEG36-tetrazine (MW ~1997.30) is a pink-to-red solid, suggesting higher stability and purity compared to the oily, lower MW APN-PEG4-tetrazine (MW ~587.63).
Conditions	Physicochemical characterization of the linker and inference from ADC literature on PEGylation effects.

Why This Matters

Procurement decisions for high-DAR ADC programs should prioritize linkers that enable high conjugate solubility and prevent aggregation, as this is essential for manufacturing, formulation, and tolerability.

• [1] Lyon, R. P., Bovee, T. D., Doronina, S. O., Burke, P. J., Hunter, J. H., Neff-LaFord, H. D., Jonas, M., Anderson, M., Setter, J. R., Senter, P. D. (2015). Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology, 33(7), 733–735. View Source
• [2] chem17.com. (2026, March 10). APN-聚乙二醇-四嗪，APN-PEG36-tetrazine的概述 [Technology article]. Retrieved April 24, 2026. View Source

APN-PEG36-tetrazine Applications

High-DAR ADCs with Long Systemic Exposure

The combination of an extremely stable APN-cysteine bond and the pharmacokinetic masking provided by the PEG36 chain is optimal for developing ADCs with a DAR of 4, 8, or higher. The linker's hydrophilicity prevents aggregation, while its stability ensures the payload remains attached during the extended circulation needed to accumulate at the target site [REFS-1, REFS-2]. This specifically addresses the failure mode where highly loaded ADCs are cleared too rapidly due to hydrophobicity-induced non-specific uptake.

Bioorthogonal Pretargeting: Imaging & Therapy

The tetrazine moiety enables participation in the fastest known bioorthogonal ligation with TCO-modified targeting vectors. The PEG36 spacer provides critical distance and solubility for efficient in vivo chemistry, while the APN group's superior stability ensures that the linker-tagged antibody remains intact in circulation before the click reaction [REFS-1, REFS-3]. This makes it a strong candidate for pretargeted radioimmunotherapy or PET imaging, where a non-internalizing antibody is first tagged with the linker, followed by administration of a TCO-radionuclide.

Conjugating Hydrophobic Payloads

For highly hydrophobic payloads like tubulysins, PBD dimers, or certain auristatin analogs, conjugation through shorter or less hydrophilic linkers often leads to ADC aggregation and poor yields. The long PEG36 chain of this linker effectively masks the hydrophobicity of such payloads, maintaining conjugate solubility and enabling homogeneous ADC preparation [3]. The APN group further ensures that once conjugated, the payload's escape is minimized, directly linking its high stability to the safe delivery of highly potent warheads.

Application

Selection Property

Validation Focus

High-DAR ADC Development

Linker stability and hydrophilicity for high drug-to-antibody ratio

Conjugate aggregation and PK profile in relevant models

Bioorthogonal Pretargeting Research

Tetrazine-TCO reactivity and in vivo linker stability

Click efficiency and biodistribution in pretargeting models

Hydrophobic Payload Conjugation

PEG36-mediated hydrophobicity masking

Solubility and aggregation resistance of high-DAR conjugates

• [1] Kolodych, S., et al. (2015). CBTF: new amine-to-thiol coupling reagent for preparation of antibody conjugates with increased plasma stability. Bioconjugate Chemistry, 26(2), 197–200. https://doi.org/10.1021/bc500610g View Source
• [2] Simmons, J., et al. (2017). Abstract 60: Reducing toxicity of antibody-drug conjugates through modulation of pharmacokinetics. Cancer Research, 77(13_Supplement), 60. https://doi.org/10.1158/1538-7445.AM2017-60 View Source
• [3] Lyon, R. P., et al. (2015). Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology, 33(7), 733–735. View Source